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Compound of Interest

Compound Name: Methyl 6-(bromomethyl)nicotinate

Cat. No.: B172810 Get Quote

Essential Safety and Handling Guide for Methyl
6-(bromomethyl)nicotinate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Methyl 6-(bromomethyl)nicotinate (CAS No.

131803-48-0). Adherence to these guidelines is critical for ensuring laboratory safety and

minimizing risks associated with this compound.
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Identifier Value

Chemical Name Methyl 6-(bromomethyl)nicotinate

CAS Number 131803-48-0

Molecular Formula C8H8BrNO2

Molecular Weight 230.06 g/mol

Signal Word Danger

Hazard Statements

H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled. H314: Causes

severe skin burns and eye damage. H315:

Causes skin irritation. H319: Causes serious

eye irritation. H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Methyl 6-
(bromomethyl)nicotinate.
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles. A face shield may be

necessary for splash-prone

activities.[1][2]

To protect against splashes

and airborne particles that can

cause serious eye irritation or

damage.[1][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

before use. A lab coat or

impervious clothing should be

worn.[1][2]

To prevent skin contact which

can lead to irritation or burns.

Contaminated clothing should

be removed immediately.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95) is

required if ventilation is

inadequate or if dust/aerosols

are generated. For higher

exposures, a self-contained

breathing apparatus may be

necessary.[1]

To protect against the

inhalation of dust or vapors

that may cause respiratory

irritation.[1][4]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified laboratory fume hood.[1]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[3][5]

Inspect all PPE for integrity before use. Ensure gloves are free of tears or punctures.[1][2]

2. Handling the Chemical:

Avoid the formation of dust and aerosols.[2][3]
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Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][4]

Wash hands and any exposed skin thoroughly after handling.[3][4]

Do not eat, drink, or smoke when using this product.[6]

Keep the container tightly closed when not in use.[3][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep containers tightly closed in an inert atmosphere, at a temperature between 2-8°C.

Store locked up.[3][4]

Incompatible materials include strong oxidizing agents and strong bases.[3][5]

Disposal Plan
Waste Collection:

Collect waste in a suitable, labeled, and closed container.[2][3]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Disposal Method:

Disposal must be conducted by a licensed professional waste disposal service.[1][3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

One recommended method of disposal is to use an incinerator equipped with an afterburner

and scrubber.[1]

Do not allow the product to enter drains or the environment.[1][3]
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Visualizing Safety Protocols
To further clarify the safety procedures, the following diagrams illustrate the workflow for

handling Methyl 6-(bromomethyl)nicotinate and the logical relationship between hazards and

protective measures.
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Caption: Workflow for the safe handling of Methyl 6-(bromomethyl)nicotinate.
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Caption: Relationship between hazards and protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. chemicalbook.com [chemicalbook.com]

3. fishersci.com [fishersci.com]

4. dcfinechemicals.com [dcfinechemicals.com]

5. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b172810?utm_src=pdf-body-img
https://www.benchchem.com/product/b172810?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_6_methylnicotinate.pdf
https://www.chemicalbook.com/msds/methyl-6-methylnicotinate.pdf
https://www.fishersci.com/store/msds?partNumber=AC248210100&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/108630-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC127215000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 131803-48-0 Name: 6-Bromomethyl-
nicotinic acid methyl ester [xixisys.com]

To cite this document: BenchChem. [Personal protective equipment for handling Methyl 6-
(bromomethyl)nicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172810#personal-protective-equipment-for-handling-
methyl-6-bromomethyl-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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